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Compound of Interest

Compound Name: MitoTEMPOL

Cat. No.: B593443 Get Quote

Ensuring the safe and proper disposal of laboratory chemicals is paramount for environmental

protection and workplace safety. This guide provides detailed procedures for the disposal of

MitoTEMPOL, a mitochondria-targeted antioxidant, tailored for researchers, scientists, and

drug development professionals.

While the Safety Data Sheet (SDS) for MitoTEMPOL indicates that it is not classified as a

hazardous substance or mixture, it is crucial to adhere to best practices for chemical waste

management to minimize environmental impact and ensure a safe laboratory environment.[1]

[2]

Key Disposal Principles
The disposal of MitoTEMPOL should align with general laboratory chemical waste guidelines,

which emphasize waste minimization, proper segregation, and disposal through your

institution's Environmental Health and Safety (EHS) program.[3][4][5] Never dispose of

chemicals down the drain unless explicitly approved by your institution's EHS office.

Step-by-Step Disposal Protocol
Waste Identification and Segregation:

Although not classified as hazardous, treat MitoTEMPOL waste with care.

Segregate solid MitoTEMPOL waste from liquid waste.
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Crucially, do not mix MitoTEMPOL waste with incompatible materials such as strong

acids, strong alkalis, strong oxidizing agents, or strong reducing agents to prevent any

potential hazardous reactions.

Containerization:

Use a designated, leak-proof, and clearly labeled waste container for MitoTEMPOL
waste. The container must be compatible with the chemical; for solid waste, a securely

sealed plastic container is appropriate.

The container should be kept closed except when adding waste.

Labeling:

Properly label the waste container with the full chemical name: "MitoTEMPOL".

Indicate the physical state (solid or in solution with solvent name).

Include the approximate quantity of waste.

Add the date when the first waste was added to the container.

Storage:

Store the MitoTEMPOL waste container in a designated satellite accumulation area (SAA)

within the laboratory.

The SAA should be at or near the point of generation and away from general laboratory

traffic.

Ensure secondary containment, such as a spill tray, is used to prevent the spread of any

potential leaks.

Disposal Request:

Once the waste container is full or you have no further use for it, arrange for its disposal

through your institution's EHS department.
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Follow your institution's specific procedures for requesting a hazardous waste pickup. This

may involve filling out an online form or attaching a specific waste tag to the container.

Quantitative Data Summary
While MitoTEMPOL itself does not have specific quantitative disposal limits due to its non-

hazardous classification, general laboratory waste guidelines provide quantitative limits for the

accumulation of hazardous waste in a Satellite Accumulation Area (SAA). These are important

to be aware of in the context of overall lab safety.

Parameter Limit Regulatory Body

Maximum total hazardous

waste in an SAA
55 gallons EPA

Maximum acutely toxic "P-list"

waste in an SAA
1 quart (liquid) or 1 kg (solid) EPA

Maximum storage time for a

partially filled container in an

SAA

12 months UPenn EHRS

MitoTEMPOL Disposal Workflow
The following diagram illustrates the procedural flow for the proper disposal of MitoTEMPOL
waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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